Cas no 776-39-6 (Benzene, ethoxypentafluoro-)

• Product Name: Benzene, ethoxypentafluoro-
• CAS No: 776-39-6
• MF: C₈H₅F₅O
• MW: 212.116719961166
• CID: 535714
• PubChem ID: 12664036
• Update Time: 2025-04-19

Benzene, ethoxypentafluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, ethoxypentafluoro-
• 1-ethoxy-2,3,4,5,6-pentafluorobenzene
• Pentafluorophenetole
• SCHEMBL12232722
• 776-39-6
• MFCD16620567
• AKOS007930400
• DTXSID50506128
• ETHOXYPENTAFLUOROBENZENE

• Inchi： 1S/C8H5F5O/c1-2-14-8-6(12)4(10)3(9)5(11)7(8)13/h2H2,1H3
• InChI Key： FLGNTIVCWQYTGI-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OCC)F)F)F)F

Computed Properties

• Exact Mass: 212.02605559g/mol
• Monoisotopic Mass: 212.02605559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.404±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 152-153 ºC (800 Torr)
• Flash Point: 58.4±21.8 ºC,
• Refractive Index: 1.4120 (589.3 nm 23 ºC)
• Solubility: Insuluble (9.3E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers